Cas no 1421227-96-4 (lithium 2-(4-(methylsulfonyl)phenyl)acetate)

• Product Name: lithium 2-(4-(methylsulfonyl)phenyl)acetate
• CAS No: 1421227-96-4
• MF: C₉H₉LiO₄S
• MW: 220.171361684799
• CID: 1065611
• PubChem ID: 117776912
• Update Time: 2025-04-20

lithium 2-(4-(methylsulfonyl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• lithium 2-(4-(methylsulfonyl)phenyl)acetate
• Lithium 2-(4-(methylsulfonyl)phenyl)acetate
• 1421227-96-4
• SCHEMBL16341759
• Lithium2-(4-(methylsulfonyl)phenyl)acetate
• lithium;2-(4-methylsulfonylphenyl)acetate
• lithium 2-(4-(methylsulfonyl)phenyl)acetate

• Inchi： 1S/C9H10O4S.Li/c1-14(12,13)8-4-2-7(3-5-8)6-9(10)11;/h2-5H,6H2,1H3,(H,10,11);/q;+1/p-1
• InChI Key： JDRGJANUOSIAKA-UHFFFAOYSA-M
• SMILES： S(C)(C1C=CC(CC(=O)[O-])=CC=1)(=O)=O.[Li+]

Computed Properties

• Exact Mass: 220.03815837g/mol
• Monoisotopic Mass: 220.03815837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų